Cas no 79181-85-4 (5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)-)

5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)- structure

79181-85-4 structure

Product Name:5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)-

CAS No:79181-85-4

MF:C₁₉H₂₃N₃O

MW:309.405

CID:4188934

Chemical and Physical Properties
Related Products

5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

- 5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)-

5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)- Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

79181-85-4 (5H-Dibenz[b,f]azepine-5-carboxamide, N-(4-aminobutyl)-) Related Products

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